An In-depth Technical Guide to Lactimidomycin: Structure, Chemical Properties, and Mechanism of Action
An In-depth Technical Guide to Lactimidomycin: Structure, Chemical Properties, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Lactimidomycin (B1249191) is a naturally occurring glutarimide-containing 12-membered macrolide with significant biological activities.[1] Isolated from Streptomyces amphibiosporus, this potent small molecule has garnered considerable interest within the scientific community for its pronounced antifungal, antiviral, and potent antiproliferative properties against a range of cancer cell lines.[1][2] Its primary mechanism of action is the inhibition of eukaryotic translation elongation, a fundamental cellular process, making it a valuable tool for cancer research and a potential lead compound for novel therapeutic development.[2][3] This technical guide provides a comprehensive overview of the structure, chemical properties, and biological activity of Lactimidomycin, including detailed experimental protocols and data presented for ease of reference and comparison.
Chemical Structure and Properties
Lactimidomycin is a complex macrolide characterized by a 12-membered lactone ring, a glutarimide (B196013) side chain, and multiple stereocenters. Its intricate structure is crucial for its biological activity.
Chemical Structure:
Table 1: Chemical and Physical Properties of Lactimidomycin
| Property | Value | Reference(s) |
| Molecular Formula | C₂₆H₃₅NO₆ | [4] |
| Molecular Weight | 457.56 g/mol | [4] |
| CAS Number | 134869-15-1 | [4] |
| Appearance | White powder | [5] |
| Solubility | Soluble in DMSO | [4][5] |
| Storage Temperature | -20°C | [4][5] |
Table 2: Spectroscopic Data for Lactimidomycin
| Spectroscopic Technique | Data Summary |
| ¹H NMR | Specific peak assignments with chemical shifts (δ) and coupling constants (J) are essential for structural confirmation. While the use of NMR in structure elucidation is documented, a detailed, publicly available data table of assignments is not consistently reported across sources. Researchers should refer to the primary literature, such as the initial report by Sugawara et al. (1992), for this data.[1] |
| ¹³C NMR | As with ¹H NMR, detailed carbon chemical shift assignments are critical for unambiguous structure determination. This data is expected to be found in the original characterization paper.[1] |
| Mass Spectrometry (MS) | High-resolution mass spectrometry (HRMS) confirms the molecular formula. Fragmentation patterns from tandem MS (MS/MS) experiments provide valuable structural information about the macrolide ring and the glutarimide side chain. |
Mechanism of Action: Inhibition of Eukaryotic Translation
Lactimidomycin exerts its potent biological effects by targeting a fundamental process in eukaryotic cells: protein synthesis. Specifically, it is a highly potent inhibitor of the translation elongation step.[2][3][6]
The primary molecular target of Lactimidomycin is the eukaryotic 80S ribosome. It binds to the E-site (exit site) of the large 60S ribosomal subunit.[3][6] This binding event physically obstructs the translocation of deacylated tRNA from the P-site (peptidyl site) to the E-site, a critical step in the elongation cycle. By preventing this translocation, Lactimidomycin effectively stalls the ribosome, leading to a global shutdown of protein synthesis.
Interestingly, Lactimidomycin shares a binding site with another well-known translation inhibitor, cycloheximide (B1669411) (CHX). However, Lactimidomycin is reported to be significantly more potent.
Below is a diagram illustrating the inhibitory action of Lactimidomycin on the eukaryotic ribosome.
Biological Activity
Lactimidomycin's potent inhibition of protein synthesis translates to significant antiproliferative and antiviral activities.
Table 3: Summary of Lactimidomycin's Biological Activity
| Activity Type | Cell Line / Virus | Measurement | Value | Reference(s) |
| Protein Synthesis Inhibition | In vitro assay | IC₅₀ | 37.82 nM | [2][3] |
| Antiproliferative | Hs 579T, HCC 1937, HCC 1395, HCC 2218, BT 474, MCF 7, MDA-MB-231 | IC₅₀ | Low nanomolar range | [2] |
| Non-tumorigenic MCF-10A | IC₅₀ | Higher concentrations required compared to cancer cells | [2] | |
| Antiviral | Dengue Virus 2 (DENV2) | EC₉₀ | 0.4 µM | [2] |
| In vivo Antitumor | Nude mice with MDA-MB-231 xenografts | Dose | ~0.6 mg/kg | [5] |
Lactimidomycin demonstrates a selective antiproliferative effect, being more potent against various cancer cell lines than non-tumorigenic cells.[2] Furthermore, its ability to inhibit the replication of RNA viruses like Dengue highlights its broad potential as a biological probe and therapeutic lead.[2]
Experimental Protocols
Detailed experimental protocols are essential for the replication and extension of research findings. Below are generalized procedures for key assays and the isolation of Lactimidomycin. For specific parameters, it is crucial to consult the original research articles.
Isolation and Purification of Lactimidomycin from Streptomyces amphibiosporus
The following is a general workflow for the isolation of Lactimidomycin.
Protocol Outline:
-
Fermentation: Culture Streptomyces amphibiosporus (e.g., strain ATCC 53964) in a suitable liquid medium under optimal conditions for secondary metabolite production.[1]
-
Extraction: Separate the mycelia from the culture broth by centrifugation or filtration. Extract the cell-free supernatant with an organic solvent such as ethyl acetate.[7]
-
Purification: Concentrate the organic extract and subject it to a series of chromatographic separations. This typically involves initial purification on a silica gel column, followed by further purification using high-performance liquid chromatography (HPLC) to yield pure Lactimidomycin.[7]
Total Synthesis of Lactimidomycin
Several total syntheses of Lactimidomycin have been reported, often involving complex multi-step sequences. A key challenge is the stereoselective construction of the 12-membered macrolactone. One notable strategy involves a ring-closing alkyne metathesis (RCAM) reaction.[2]
A simplified retrosynthetic analysis is presented below.
For detailed, step-by-step synthetic procedures, including reaction conditions and characterization of intermediates, researchers are directed to the primary literature from synthetic chemistry groups that have published on this molecule.[2][8][9]
In Vitro Translation Inhibition Assay
This assay quantifies the ability of a compound to inhibit protein synthesis in a cell-free system.
Protocol Outline:
-
Lysate Preparation: Prepare a cell-free lysate (e.g., from rabbit reticulocytes or HeLa cells) that contains all the necessary components for translation (ribosomes, tRNAs, initiation and elongation factors).
-
Reaction Setup: In a typical reaction, the lysate is incubated with a template mRNA (e.g., luciferase mRNA), amino acids (including a radiolabeled amino acid like ³⁵S-methionine), an energy source (ATP, GTP), and varying concentrations of Lactimidomycin.
-
Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30-37°C) to allow for translation to occur.
-
Quantification: Stop the reaction and quantify the amount of newly synthesized protein. If a radiolabeled amino acid is used, this can be done by precipitating the proteins, collecting them on a filter, and measuring the incorporated radioactivity using a scintillation counter. If a reporter protein like luciferase is synthesized, its activity can be measured by adding the appropriate substrate and detecting the resulting luminescence.
-
Data Analysis: Plot the percentage of protein synthesis inhibition against the concentration of Lactimidomycin to determine the IC₅₀ value.
Cell Viability / Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.
Protocol Outline:
-
Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.
-
Compound Treatment: Treat the cells with a range of concentrations of Lactimidomycin and incubate for a specified period (e.g., 24, 48, or 72 hours). Include appropriate controls (untreated cells and vehicle-only controls).
-
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.
-
Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.
-
Absorbance Reading: Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of ~570 nm.
-
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control and plot the results to determine the IC₅₀ value.
Signaling Pathways
Currently, the known effects of Lactimidomycin on cellular signaling are primarily considered to be downstream consequences of its potent inhibition of protein synthesis. By halting the production of new proteins, Lactimidomycin can indirectly affect numerous signaling pathways that rely on the rapid turnover of protein components, such as cyclins in the cell cycle or key regulatory proteins in apoptosis. However, there is limited evidence to suggest that Lactimidomycin directly targets specific kinases or other signaling molecules in a manner independent of its effect on translation. The profound cytostatic and cytotoxic effects observed are largely attributable to the global cessation of protein production.
Conclusion
Lactimidomycin is a powerful and highly specific inhibitor of eukaryotic translation elongation. Its well-defined mechanism of action and potent antiproliferative and antiviral properties make it an invaluable research tool and a promising scaffold for the development of new anticancer and antiviral therapies. This technical guide has summarized the key structural, chemical, and biological features of Lactimidomycin, providing a foundation for researchers and drug development professionals working with this fascinating natural product. For further detailed experimental procedures and data, consultation of the cited primary literature is strongly recommended.
References
- 1. Lactimidomycin, a new glutarimide group antibiotic. Production, isolation, structure and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Concise total synthesis of the potent translation and cell migration inhibitor lactimidomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. (PDF) Inhibition of Eukaryotic Translation Elongation by [research.amanote.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. A concise formal total synthesis of lactimidomycin - Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 9. Cell Viability and Proliferation with Colorimetric Readouts [moleculardevices.com]
